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Compound Name: Acryloxymethyitrimethylsilane
CAS No.: 67186-35-0
Cat. No.: B1590964
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Abstract

This technical guide provides a comprehensive overview of (trimethylsilyl)methyl acrylate, a
versatile organosilicon monomer. The nomenclature in this field can be ambiguous; this guide
clarifies that "(trimethylsilyl)methyl acrylate" is the most accurate name for the compound
structurally represented as CH=CHCOOCH-=2Si(CH3s)s, which is isomeric with other silylated
acrylates. We will delve into its fundamental chemical and physical properties, outline key
synthetic methodologies, explore its reactivity, and discuss its current and potential
applications, particularly within the realm of polymer chemistry and drug development. This
document is intended to be a valuable resource for researchers and professionals engaged in
materials science and pharmaceutical formulation.

Introduction and Nomenclature Clarification
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The compound of interest, with the systematic name (trimethylsilyl)methyl acrylate, possesses
the molecular formula C7H1402Si and a molecular weight of 158.27 g/mol . It is crucial to
distinguish this compound from its isomers, which may be colloquially referred to by similar
names. The key structural feature of (trimethylsilyl)methyl acrylate is the trimethylsilyl group
attached to the methyl group of the acrylate ester.

For clarity, the table below summarizes the properties of (trimethylsilyl)methyl acrylate and two
of its common isomers.

. . Methyl 2- . .
(Trimethylsilyl)met . . Trimethylsilyl
Property (trimethylsilyl)acryl
hyl Acrylate Acrylate[4]
ate[1][2][3]
) (Trimethylsilyl)methyl Methyl 2- Acrylic acid
Systematic Name ) ] ] )
acrylate (trimethylsilyl)acrylate trimethylsilyl ester[4]
CAS Number 18269-97-1 18269-31-3[1][2] 13688-55-6[4]
Molecular Formula C7H1402Si C7H1402SIi[1][2] CeH1202Si[4]
Molecular Weight 158.27 g/mol 158.27 g/mol [1][2][3] 144.24 g/mol [4]
_ CH2=CHCOOCH:Si(C  CH2=C(Si(CHsz)3)COO ,
Chemical Structure CH2=CHCOOSIi(CHs)s

Hs)s CHz[1]

This guide will focus on the properties and applications of (trimethylsilyl)methyl acrylate (CAS
No. 18269-97-1).

Physicochemical Properties

The unique combination of a reactive acrylate moiety and a sterically demanding, hydrophobic
trimethylsilyl group imparts distinct physicochemical properties to (trimethylsilyl)ymethyl acrylate.
These properties are critical for its application in polymer synthesis and materials science.
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Property Value

Appearance Liquid

Boiling Point 51-51.5 °C at 20 mmHg

Density 0.894 g/mL at 25 °C

Refractive Index n20/D 1.423

Solubility Soluble in most organic solvents (e.g., THF,

diethyl ether, ethanol)[2]

Synthesis of (Trimethylsilyl)methyl Acrylate

The synthesis of (trimethylsilyl)methyl acrylate can be achieved through several routes. A
prevalent and effective method is the esterification of acrylic acid with (trimethylsilyl)methanol.

Experimental Protocol: Esterification of Acrylic Acid

Materials:

Acrylic acid

 (Trimethylsilyl)methanol

e An appropriate acid catalyst (e.g., p-toluenesulfonic acid)
e An azeotroping solvent (e.g., toluene)

o Dean-Stark apparatus

» Standard glassware for organic synthesis

« Inhibitor (e.g., hydroquinone) to prevent polymerization
Procedure:

e To a round-bottom flask equipped with a Dean-Stark trap, condenser, and magnetic stirrer,
add acrylic acid, (trimethylsilyl)methanol, a catalytic amount of p-toluenesulfonic acid, and a
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small quantity of hydroquinone in toluene.

o Heat the reaction mixture to reflux. Water formed during the esterification will be removed
azeotropically and collected in the Dean-Stark trap.

» Monitor the reaction progress by observing the amount of water collected.

e Once the theoretical amount of water has been collected, cool the reaction mixture to room
temperature.

» Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to
neutralize the acid catalyst, followed by washing with brine.

» Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under
reduced pressure.

 Purify the crude product by vacuum distillation to obtain pure (trimethylsilyl)ymethyl acrylate.

[ Acrylic Acid } Esterification

GTrimethyIsinl)methanoD Esterification

Acid Catalyst Esterification
(e.9., p-TSA)

Esterification

Click to download full resolution via product page

Caption: Synthetic workflow for (trimethylsilyl)methyl acrylate.
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Reactivity and Polymerization

The reactivity of (trimethylsilyl)methyl acrylate is dominated by its acrylate functionality, making
it a valuable monomer for polymerization reactions. The presence of the bulky trimethylsilyl
group can influence the polymerization kinetics and the properties of the resulting polymer.

Free Radical Polymerization

(Trimethylsilyl)methyl acrylate can undergo free-radical polymerization, initiated by common
thermal or photoinitiators, to produce poly((trimethylsilyl)methyl acrylate). This polymer
possesses a uniqgue combination of a flexible polyacrylate backbone and pendant hydrophobic
trimethylsilyl groups.

Controlled Radical Polymerization

Techniques such as Atom Transfer Radical Polymerization (ATRP) can be employed to
synthesize well-defined block copolymers incorporating (trimethylsilyl)methyl acrylate. This
allows for the precise control of molecular weight and architecture, leading to materials with

Radical Initiator
(e.g., AIBN)

1

tailored properties.
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Caption: Polymerization pathways of (trimethylsilyl)methyl acrylate.

Applications in Drug Development and Materials
Science
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While direct applications of (trimethylsilyl)methyl acrylate in drug formulations are still an
emerging area of research, its properties and the characteristics of its polymers suggest
significant potential. The broader field of specialty acrylates and methacrylates is already
integral to various applications, including coatings, adhesives, and hydrogels.[5][6]

Drug Delivery Systems

Polymers derived from (trimethylsilyl)methyl acrylate can be designed to form amphiphilic block
copolymers. These copolymers can self-assemble in aqueous environments to form micelles or
nanoparticles, which are promising vehicles for the encapsulation and controlled release of
hydrophobic drugs. The hydrophobic trimethylsilyl groups would form the core of the micelle,
sequestering the drug, while a hydrophilic block would form the corona, ensuring stability in
agueous media.

Biomaterial Coatings

The hydrophobic nature of poly((trimethylsilyl)methyl acrylate) makes it a candidate for creating
water-repellent coatings on medical devices. Such coatings can reduce biofouling and improve
the biocompatibility of implants.

Advanced Materials

The incorporation of (trimethylsilyl)methyl acrylate into polymer backbones can enhance
thermal stability and modify surface properties. These characteristics are valuable in the
development of advanced materials for a range of applications beyond the pharmaceutical
industry.

Safety and Handling

As with all laboratory chemicals, (trimethylsilyl)methyl acrylate should be handled with
appropriate safety precautions. It is advisable to work in a well-ventilated fume hood and wear
personal protective equipment, including safety goggles, gloves, and a lab coat. For detailed
safety information, refer to the material safety data sheet (MSDS) provided by the supplier.

Conclusion

(Trimethylsilyl)methyl acrylate is a versatile monomer with significant potential in polymer
chemistry and materials science. Its unique structure offers a pathway to novel polymers with
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tailored properties. For researchers in drug development, the exploration of its use in controlled
release systems and biocompatible coatings represents a promising frontier. A clear
understanding of its properties, synthesis, and reactivity is essential for harnessing its full
potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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